Cas no 1804889-95-9 (3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1804889-95-9
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4903352
• Update Time: 2025-10-21

3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4ClF3N2/c9-6-3-5(1-2-13)4-14-7(6)8(10,11)12/h3-4H,1H2
• InChI Key： LUHHMRIFNJKXLY-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1804889-95-9)

3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile, with the chemical formula C₇H₃ClF₃N₂, is a highly versatile intermediate in modern pharmaceutical and agrochemical synthesis. Its unique structural features, comprising a chloro-substituted pyridine ring fused with a trifluoromethyl group and an acetonitrile moiety, make it a valuable building block for the development of novel compounds. This compound has garnered significant attention in recent years due to its utility in constructing biologically active molecules, particularly in the realm of drug discovery.

The CAS No. 1804889-95-9 provides a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature and industrial applications. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct reactivity patterns, making it suitable for various synthetic transformations. For instance, the chloro group can participate in nucleophilic substitution reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile has been extensively explored in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One notable application is in the development of kinase inhibitors, where the pyridine scaffold serves as a core structure. The trifluoromethyl group, in particular, has been shown to improve binding affinity and selectivity by modulating hydrophobic interactions with protein targets. This has led to several promising candidates entering preclinical evaluation for treating cancers and inflammatory diseases.

Another emerging field where this compound plays a crucial role is in the synthesis of agrochemicals. The structural motif of 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile is frequently incorporated into herbicides and fungicides due to its ability to interact with biological targets at the molecular level. Recent studies have highlighted its efficacy in developing next-generation crop protection agents that exhibit enhanced environmental compatibility while maintaining high activity against pests and pathogens.

The acetonitrile functional group in 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile also contributes to its utility as a synthetic intermediate. It can undergo further derivatization via nucleophilic addition reactions, allowing for the introduction of diverse substituents. This flexibility has been leveraged in the preparation of heterocyclic compounds, which are prevalent in medicinal chemistry. For example, it serves as a precursor for constructing pyridone derivatives, which have demonstrated antimicrobial properties and are being investigated for potential therapeutic applications.

Advances in computational chemistry have further enhanced the understanding of how 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile behaves in different reaction conditions. Molecular modeling studies have revealed that the trifluoromethyl group influences electronic distributions across the molecule, affecting its reactivity and interaction with biological systems. These insights have guided chemists in optimizing synthetic routes and predicting the outcomes of novel reactions involving this intermediate.

The pharmaceutical industry has also benefited from the use of 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile in fragment-based drug design. By integrating this compound into libraries of diverse molecular fragments, researchers can rapidly screen for lead compounds with desired pharmacological properties. Its structural features provide a scaffold that can be modified to explore different chemical spaces, facilitating the discovery of innovative therapeutics.

In conclusion, 3-Chloro-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1804889-95-9) is a multifaceted compound with significant implications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse applications in drug discovery and crop protection, driven by ongoing advancements in synthetic methodologies and computational chemistry. As research continues to uncover new possibilities for this intermediate, its role as a key building block is expected to expand further.